methyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Molecular Formula: C18H16N2O4S2
• Molecular Weight: 388.5 g/mol
• IUPAC Name: methyl 2-[[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C18H16N2O4S2/c1-23-17(22)15-10-5-4-8-13(10)26-16(15)20-14(21)9-25-18-19-11-6-2-3-7-12(11)24-18/h2-3,6-7H,4-5,8-9H2,1H3,(H,20,21)
• InChI Key: FETNZPAKWURLIV-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=O)CSC3=NC4=CC=CC=C4O3

Description

Methyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a chemical compound that belongs to the class of cyclopentathiophene derivatives. It has gained significant attention from the scientific community due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body, leading to a reduction in the symptoms of various diseases.
Biochemical and Physiological Effects:
Methyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has shown significant biochemical and physiological effects in various studies. It has been shown to exhibit anti-inflammatory, antioxidant, and anti-tumor activities. It has also been shown to have a positive effect on the central nervous system, leading to a reduction in the symptoms of various neurological disorders.

Advantages and Limitations for Lab Experiments

Methyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize and purify. It also exhibits high stability under various conditions, making it suitable for long-term storage. However, one of the limitations is that it is relatively expensive compared to other compounds, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of Methyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. One of the future directions is to study its potential application in the field of drug discovery for the treatment of various diseases. Another future direction is to study its potential application in the field of organic electronics for the fabrication of high-performance OLEDs. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method for improved efficiency and yield.
Conclusion:
In conclusion, Methyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a unique chemical compound with potential applications in various fields of science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential and to optimize its use in various applications.

Synthesis Methods

The synthesis of Methyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate involves a multi-step process. The first step involves the reaction of 2-mercaptobenzoxazole with ethyl chloroacetate in the presence of base to obtain ethyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}benzoate. The second step involves the reaction of ethyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}benzoate with cyclopentanone in the presence of base to obtain methyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate.

Scientific Research Applications

Methyl 2-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been extensively studied for its potential applications in various fields of science. It has shown promising results in the field of medicinal chemistry as a potential drug candidate for the treatment of various diseases. It has also been studied for its potential application in the field of organic electronics as a potential material for the fabrication of organic light-emitting diodes (OLEDs).